Cas no 102127-34-4 (4-Bromo-3-methoxyphenol)

4-Bromo-3-methoxyphenol is a brominated aromatic compound featuring a methoxy substituent, commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its distinct structure, combining bromine and methoxy functional groups, enables selective reactivity in cross-coupling reactions and electrophilic substitutions. The compound exhibits stability under standard conditions, facilitating handling and storage. It serves as a valuable precursor for synthesizing more complex molecules, particularly in medicinal chemistry for developing bioactive compounds. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups enhances its versatility in fine chemical applications. High purity grades are available to meet rigorous research and industrial requirements.
4-Bromo-3-methoxyphenol structure
4-Bromo-3-methoxyphenol structure
Product name:4-Bromo-3-methoxyphenol
CAS No:102127-34-4
MF:C7H7BrO2
MW:203.033281564713
MDL:MFCD00029748
CID:62280
PubChem ID:347955

4-Bromo-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-methoxyphenol
    • 3-methoxy-4-bromophenol
    • 4-Bromo-5-methoxyphenol
    • 2-Bromo-5-hydroxyanisole
    • 4-Brom-3-methoxy-phenol
    • 4-bromo-3-methoxy-phenol
    • 4-Brom-resorcin-3-methylaether
    • 6-Brom-3-oxy-anisol
    • p-bromo-m-methoxyphenol
    • Phenol, 4-bromo-3-methoxy-
    • 4-Bromo-3-methoxyphenol, >=97%
    • NSC406897
    • PubChem13260
    • 3-methoxy-4-bromo-phenol
    • 4-bromo-5-methoxy-phenol
    • 4-Bromo-3-methoxy phenol
    • 4-bromanyl-3-methoxy-phenol
    • KSC914I6R
    • 4-Bromo-3-(methyloxy)phenol
    • AMBZ0260
    • UYDZUCNMZXCLJI-UHFFFAOYSA-N
    • AM675
    • SCHEMBL167137
    • TS-02883
    • BCP22881
    • FT-0642471
    • AC-1711
    • AKOS007930214
    • DTXSID20324513
    • SY294049
    • AC-9220
    • Z1258567775
    • MB00359
    • 102127-34-4
    • EN300-85314
    • J-000633
    • A1792
    • 4-Bromo-3-methoxyphenol, 97%
    • MFCD00029748
    • CS-W008128
    • A800521
    • BCP9000156
    • SY027414
    • NSC-406897
    • DB-023679
    • MDL: MFCD00029748
    • Inchi: 1S/C7H7BrO2/c1-10-7-4-5(9)2-3-6(7)8/h2-4,9H,1H3
    • InChI Key: UYDZUCNMZXCLJI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=C1OC)O

Computed Properties

  • Exact Mass: 201.96300
  • Monoisotopic Mass: 201.96294 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • Surface Charge: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 203.03

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.585
  • Melting Point: 77-82 °C
  • Boiling Point: 279.3±20.0 °C at 760 mmHg
  • Flash Point: 122.7±21.8 °C
  • Refractive Index: 1.578
  • PSA: 29.46000
  • LogP: 2.16330
  • Solubility: Not determined

4-Bromo-3-methoxyphenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P264; P270; P301+P312; P330; P501
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Safety Instruction: S26; S37/39
  • Hazardous Material Identification: Xn
  • Risk Phrases:R36/37/38
  • Storage Condition:Store at room temperature

4-Bromo-3-methoxyphenol Customs Data

  • HS CODE:2909500000
  • Customs Data:

    China Customs Code:

    2909500000

    Overview:

    2909500000. Ether phenol\Ether alcohol phenol and its halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909500000 ether-phenols, ether-alcohol-phenols and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Bromo-3-methoxyphenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB402160-25 g
4-Bromo-3-methoxyphenol, 98%; .
102127-34-4 98%
25g
€417.10 2023-04-25
abcr
AB402160-250 mg
4-Bromo-3-methoxyphenol, 98%; .
102127-34-4 98%
250MG
€73.10 2022-08-31
eNovation Chemicals LLC
K07976-100g
4-Bromo-3-methoxyphenol
102127-34-4 98%
100g
$1200 2023-05-16
eNovation Chemicals LLC
K07976-500g
4-Bromo-3-methoxyphenol
102127-34-4 98%
500g
$3200 2023-05-16
eNovation Chemicals LLC
K11552-25g
4-Bromo-3-methoxyphenol
102127-34-4 >95%
25g
$480 2024-05-23
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY027414-25g
Hispidin
102127-34-4 ≥98%
25g
¥1060.0 2023-09-15
Enamine
EN300-85314-0.05g
4-bromo-3-methoxyphenol
102127-34-4 95.0%
0.05g
$19.0 2025-02-21
Enamine
EN300-85314-2.5g
4-bromo-3-methoxyphenol
102127-34-4 95.0%
2.5g
$69.0 2025-02-21
abcr
AB402160-1g
4-Bromo-3-methoxyphenol, 98%; .
102127-34-4 98%
1g
€75.00 2025-02-21
AstaTech
54580-25/G
4-BROMO-3-METHOXYPHENOL
102127-34-4 97%
25g
$315 2023-09-17

4-Bromo-3-methoxyphenol Production Method

4-Bromo-3-methoxyphenol Related Literature

Additional information on 4-Bromo-3-methoxyphenol

Introduction to 4-Bromo-3-Methoxyphenol (CAS No. 102127-34-4)

4-Bromo-3-methoxyphenol, also known as o-bromomethyl ether phenol or para-bromo-m-cresol, is a versatile organic compound with the CAS registry number 102127-34-4. This compound is widely recognized in the fields of pharmaceuticals, agrochemicals, and materials science due to its unique chemical properties and structural features. The molecule consists of a phenol ring substituted with a bromine atom at the para position and a methoxy group at the meta position, making it a valuable intermediate in various synthetic processes.

The synthesis of 4-bromo-3-methoxyphenol typically involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reaction, reducing both time and cost while improving yield.

In terms of applications, 4-bromo-3-methoxyphenol has shown significant potential in the development of novel pharmaceutical agents. Its ability to act as a precursor for bioactive molecules has led to its use in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry highlighted its role in synthesizing compounds with anti-inflammatory and antioxidant properties.

Beyond pharmaceuticals, this compound has also found applications in agrochemicals. Its derivatives have been investigated for their pesticidal activity, particularly against insect pests and fungal pathogens. Recent research has focused on optimizing its stability under environmental conditions to enhance its efficacy as a crop protection agent.

The electronic properties of 4-bromo-3-methoxyphenol make it an interesting candidate for materials science applications. Its ability to act as an electron-donating group in aromatic systems has been exploited in the design of organic semiconductors and conductive polymers. A study published in Advanced Materials demonstrated its potential in enhancing the charge transport properties of polymer blends used in flexible electronics.

In terms of safety considerations, handling 4-bromo-3-methoxyphenol requires adherence to standard laboratory protocols due to its potential irritant effects on skin and eyes. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

The future outlook for this compound is promising, with ongoing research exploring its role in green chemistry and sustainable synthesis methods. Its versatility as a building block for diverse chemical structures positions it as a key player in advancing various industries.

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Amadis Chemical Company Limited
(CAS:102127-34-4)4-Bromo-3-methoxyphenol
A1792
Purity:99%/99%
Quantity:25g/100g
Price ($):156.0/621.0